Cas no 2649061-06-1 (1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene)

• Product name: 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene
• CAS No: 2649061-06-1
• MF: C₁₂H₈F₅NO
• MW: 277.190040588379
• CID: 6369695
• PubChem ID: 165884698

1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene
• 2649061-06-1
• EN300-1972265

• Inchi： 1S/C12H8F5NO/c13-11(14,12(15,16)17)9-3-1-2-8(6-9)10(4-5-10)18-7-19/h1-3,6H,4-5H2
• InChI Key： NKZJEQNTDNQCKK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 277.05260469g/mol
• Monoisotopic Mass: 277.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene

Introduction to 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene (CAS No. 2649061-06-1)

1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene, identified by the CAS number 2649061-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both isocyanate and pentafluoroethyl functional groups, which endow it with unique chemical properties and potential applications in synthetic chemistry and drug development.

The structure of 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene consists of a benzene ring substituted with an isocyanate group at the 1-position and a pentafluoroethyl group at the 3-position. The cyclopropyl moiety attached to the isocyanate group introduces rigidity and steric hindrance, which can influence the reactivity and binding affinity of the molecule. The pentafluoroethyl group, on the other hand, contributes to lipophilicity and metabolic stability, making it a valuable feature for drug-like molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The incorporation of fluorine atoms into organic molecules has been widely recognized for its ability to enhance biological activity, improve pharmacokinetic properties, and increase resistance to metabolic degradation. The presence of both an isocyanate and a pentafluoroethyl group in 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

One of the key areas where this compound shows promise is in the field of medicinal chemistry. Isocyanate-functionalized compounds have been explored as intermediates in the synthesis of various bioactive molecules, including protease inhibitors and kinase inhibitors. The cyclopropyl ring can serve as a scaffold for designing molecules with specific three-dimensional shapes that are optimized for binding to biological targets. Additionally, the pentafluoroethyl group can enhance the solubility and bioavailability of drug candidates.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can modulate electronic properties, affecting both reactivity and binding affinity. 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene could potentially be used as a building block for designing novel therapeutic agents that target viral enzymes or cancer-related proteins.

The synthesis of 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the isocyanate group necessitates strict control over reaction conditions to prevent unwanted side reactions. Additionally, handling fluorinated intermediates requires specialized equipment due to their reactivity and potential toxicity.

In conclusion, 1-(1-isocyanatocyclopropyl)-3-(pentafluoroethyl)benzene (CAS No. 2649061-06-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. As research in fluorinated heterocycles continues to advance, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.